2-fluoro-6-(2-fluoropropan-2-yl)pyridine
Overview
Description
2-Fluoro-6-(2-fluoropropan-2-yl)pyridine, commonly referred to as FFP, is a pyridine derivative that has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. FFP is a colorless liquid at room temperature and has a boiling point of 132 °C. It is a highly versatile compound, making it an attractive choice for a variety of synthetic applications.
Scientific Research Applications
FFP has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and polymers. FFP has also been used as a catalyst in organic synthesis, as a reagent in the synthesis of heterocycles, and as a building block in the synthesis of more complex molecules. Additionally, FFP has been used in the synthesis of fluorinated compounds, as well as in the synthesis of peptides and peptidomimetics.
Mechanism of Action
FFP is a highly versatile compound, making it an attractive choice for a variety of synthetic applications. It can act as an acid catalyst, a base catalyst, and a reagent in the synthesis of heterocycles. Additionally, FFP can act as a nucleophile, an electrophile, and a reducing agent.
Biochemical and Physiological Effects
FFP has been studied for its potential biochemical and physiological effects. Studies have shown that FFP has a variety of biological activities, including anti-inflammatory, anti-allergic, and anti-cancer effects. Additionally, FFP has been studied for its potential to inhibit the activity of enzymes, such as cytochrome P450 and matrix metalloproteinases.
Advantages and Limitations for Lab Experiments
The advantages of using FFP in laboratory experiments include its high solubility in a variety of solvents, its low toxicity, and its low cost. Additionally, FFP is a highly versatile compound, making it an attractive choice for a variety of synthetic applications. The main limitation of using FFP in laboratory experiments is its low boiling point, which can make it difficult to handle and store.
Future Directions
In the future, FFP could be used in the synthesis of more complex molecules, such as peptides and peptidomimetics. Additionally, FFP could be used in the synthesis of fluorinated compounds, such as fluorinated polymers. FFP could also be studied for its potential to modulate the activity of enzymes, such as cytochrome P450 and matrix metalloproteinases. Finally, FFP could be studied for its potential to act as an inhibitor of drug metabolism and as an anti-cancer agent.
Synthesis Methods
The synthesis of FFP is typically achieved through a two-step process. In the first step, 2-fluoropropan-2-ol is reacted with hydrochloric acid, forming 2-fluoropropan-2-yl chloride. This reaction is typically carried out in anhydrous conditions, such as in a glove box, in order to prevent the formation of byproducts. In the second step, the 2-fluoropropan-2-yl chloride is reacted with pyridine, forming FFP. This reaction is typically carried out in an inert atmosphere, such as nitrogen or argon.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-6-(2-fluoropropan-2-yl)pyridine involves the reaction of 2,6-lutidine with 2-bromo-2-fluoropropane in the presence of a base to form the intermediate 2-fluoro-6-(2-bromopropan-2-yl)pyridine. This intermediate is then treated with a fluoride source to replace the bromine with a fluorine atom, resulting in the final product.", "Starting Materials": [ "2,6-lutidine", "2-bromo-2-fluoropropane", "Base", "Fluoride source" ], "Reaction": [ "Step 1: 2,6-lutidine is reacted with 2-bromo-2-fluoropropane in the presence of a base, such as potassium carbonate, in an aprotic solvent, such as DMF or DMSO, at elevated temperatures to form the intermediate 2-fluoro-6-(2-bromopropan-2-yl)pyridine.", "Step 2: The intermediate 2-fluoro-6-(2-bromopropan-2-yl)pyridine is then treated with a fluoride source, such as potassium fluoride or cesium fluoride, in an aprotic solvent, such as DMF or DMSO, at elevated temperatures to replace the bromine with a fluorine atom, resulting in the final product 2-fluoro-6-(2-fluoropropan-2-yl)pyridine." ] } | |
| 2624142-14-7 | |
Molecular Formula |
C8H9F2N |
Molecular Weight |
157.2 |
Purity |
95 |
Origin of Product |
United States |
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